Cas no 223564-75-8 (1-bromo-3-(2-methylpropoxy)benzene)

• Product Name: 1-bromo-3-(2-methylpropoxy)benzene
• CAS No: 223564-75-8
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD11127630
• CID: 1409638
• PubChem ID: 17853533
• Update Time: 2025-04-20

1-bromo-3-(2-methylpropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(2-methylpropoxy)benzene
• 1-Bromo-3-isobutoxybenzene
• 3-Bromophenyl isobutyl ether
• benzene, 1-bromo-3-(2-methylpropoxy)-
• LogP
• A1-17314
• SCHEMBL4349792
• BS-32153
• CS-0209282
• DA-29672
• 223564-75-8
• 1-Bromo-3-isobutyloxybenzene
• AKOS000202049
• E84680
• 1-Bromo-3-iso-butyloxybenzene

• MDL： MFCD11127630
• Inchi： 1S/C10H13BrO/c1-8(2)7-12-10-5-3-4-9(11)6-10/h3-6,8H,7H2,1-2H3
• InChI Key： QTAHPJXZROQDCU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(C)C

Computed Properties

• Exact Mass: 228.01499
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23